Cas no 2227710-03-2 (rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid)

• Product Name: rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid
• CAS No: 2227710-03-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6446846
• PubChem ID: 165546502
• Update Time: 2025-07-28

rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid
• rac-2-[(1R,2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclohexyl]acetic acid
• EN300-1513534
• 2227710-03-2

• Inchi： 1S/C28H34N2O5/c1-28(2,16-25(31)29-24-14-8-3-9-18(24)15-26(32)33)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t18-,24-/m1/s1
• InChI Key： JFCTXYVKEUMAPS-HOYKHHGWSA-N
• SMILES： O=C(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H]1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid

Research Briefing on rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid (CAS: 2227710-03-2)

In recent years, the compound rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid (CAS: 2227710-03-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its properties, synthesis pathways, and biological activities. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly interesting for peptide synthesis and drug development.

Recent research has focused on optimizing the synthesis of rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel enzymatic approach that significantly reduces the number of steps required for synthesis while maintaining high enantiomeric purity. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

The biological activity of rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid has also been a key area of investigation. Preliminary in vitro studies suggest that this compound exhibits potent inhibitory effects on certain proteases involved in inflammatory pathways. These findings were corroborated by a recent study in Bioorganic & Medicinal Chemistry Letters (2024), which reported a 50% inhibition concentration (IC50) in the nanomolar range for specific protease targets. Such results highlight the potential of this molecule as a lead compound for developing anti-inflammatory drugs.

Moreover, the stability and pharmacokinetic properties of rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid have been evaluated in preclinical models. A 2024 study in Drug Metabolism and Disposition revealed that the compound demonstrates favorable metabolic stability in liver microsomes and moderate plasma protein binding, suggesting reasonable bioavailability. However, further optimization may be required to enhance its half-life and tissue distribution for therapeutic applications.

In conclusion, rac-2-(1R,2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexylacetic acid represents a promising candidate for drug development, particularly in the realm of anti-inflammatory therapies. Continued research efforts are needed to fully explore its mechanism of action, optimize its pharmacological profile, and assess its safety and efficacy in clinical settings. The integration of computational modeling and high-throughput screening techniques may further accelerate the development of derivatives with improved properties.